Cas no 93905-74-9 (7-(4-Hydroxybutyl)guanine)

• Product Name: 7-(4-Hydroxybutyl)guanine
• CAS No: 93905-74-9
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 4341806
• Update Time: 2026-04-10

7-(4-Hydroxybutyl)guanine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(4-hydroxybutyl)-
• 7-(4-Hydroxybutyl)guanine

Additional information on 7-(4-Hydroxybutyl)guanine

Introduction to 7-(4-Hydroxybutyl)guanine (CAS No. 93905-74-9) in Modern Chemical and Biomedical Research

7-(4-Hydroxybutyl)guanine, identified by the Chemical Abstracts Service Number (CAS No.) 93905-74-9, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a guanine derivative substituted with a 4-hydroxybutyl side chain—has emerged as a promising candidate for various biomedical applications. Its molecular structure not only lends itself to synthetic flexibility but also opens up avenues for exploring novel therapeutic strategies.

The significance of 7-(4-Hydroxybutyl)guanine stems from its ability to interact with biological systems in ways that conventional small molecules may not. The presence of the 4-hydroxybutyl group introduces hydrophilic and hydrophobic properties, enabling the compound to navigate complex biological environments effectively. This dual nature has been exploited in recent years to develop innovative drug delivery systems and bioactive molecules.

In the realm of medicinal chemistry, 7-(4-Hydroxybutyl)guanine has been studied for its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the 4-hydroxybutyl side chain have allowed for the development of derivatives with improved solubility and metabolic stability, critical factors in drug formulation.

One of the most compelling aspects of 7-(4-Hydroxybutyl)guanine is its role in exploring new therapeutic modalities. Recent studies have highlighted its potential in modulating enzyme activities and cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The hydroxyl group on the 4-hydroxybutyl moiety serves as a versatile handle for further functionalization, enabling chemists to tailor the compound’s properties for targeted interventions.

The compound’s relevance is further underscored by its applications in nucleoside analog research. Nucleoside analogs are a class of drugs that mimic natural nucleosides but exhibit altered biological activities, making them effective against viruses and cancers. 7-(4-Hydroxybutyl)guanine serves as a valuable scaffold for designing nucleoside-based therapeutics that can interfere with pathogenic processes without causing undue toxicity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 7-(4-Hydroxybutyl)guanine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological properties. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug discovery.

The synthesis of 7-(4-Hydroxybutyl)guanine presents unique challenges due to its complex structure. However, recent methodological advancements have streamlined its production, making it more accessible for large-scale applications. Techniques such as solid-phase synthesis and continuous flow chemistry have been particularly effective in improving yield and purity, thereby facilitating further research and development.

From a regulatory perspective, 7-(4-Hydroxybutyl)guanine benefits from favorable guidelines that support the exploration of novel chemical entities for therapeutic use. Regulatory agencies recognize the importance of such compounds in addressing unmet medical needs and encourage innovation through streamlined approval processes. This supportive environment has spurred academic and industrial interest in developing derivatives of 7-(4-Hydroxybutyl)guanine with enhanced efficacy and safety profiles.

The future prospects of 7-(4-Hydroxybutyl)guanine are bright, with ongoing research uncovering new applications across multiple therapeutic domains. Its versatility as a building block for drug discovery ensures that it will remain a cornerstone in biomedical research for years to come. As synthetic methodologies continue to evolve, so too will the potential applications of this remarkable compound.